Cas no 1995899-39-2 (2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1995899-39-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6329788
• PubChem ID: 165485349
• Update Time: 2025-06-14

2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid
• EN300-1123871
• 1995899-39-2

• Inchi： 1S/C10H17N3O2/c1-3-4-8-5-12-13(6-8)7-9(11-2)10(14)15/h5-6,9,11H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key： CLOFLDSKGSFMDE-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=C(C=N1)CCC)NC)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1995899-39-2): Structure, Applications, and Research Insights

The compound 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1995899-39-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its chemical architecture combines a propyl-substituted pyrazole ring with a methylamino-propanoic acid backbone, making it a versatile candidate for drug discovery and therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in signal transduction pathways, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of derivatives like 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid. This compound’s hydrogen-bonding capacity and lipophilic properties make it suitable for interactions with biological membranes and proteins. Such characteristics are critical in the design of small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. For instance, its pyrazole moiety is often explored for its anti-inflammatory potential, addressing common search queries like "pyrazole derivatives in inflammation" or "novel anti-inflammatory agents."

The synthesis of CAS No. 1995899-39-2 typically involves multi-step organic reactions, including N-alkylation and ester hydrolysis, which are frequently discussed in academic forums and patent literature. Its chirality also raises questions about enantioselective synthesis—a trending subtopic in synthetic chemistry circles. Laboratories optimizing its production often highlight yield improvement and green chemistry techniques, reflecting broader industry shifts toward sustainable practices.

From a commercial perspective, suppliers and manufacturers of 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). These metrics are crucial for buyers searching for "reliable CAS 1995899-39-2 suppliers" or "GMP-certified amino acid derivatives." Additionally, its stability under various pH conditions makes it a candidate for formulation studies, another area of frequent inquiry in pharmaceutical development.

Ongoing research explores the compound’s potential in central nervous system (CNS) drug delivery, leveraging its ability to cross the blood-brain barrier (BBB). This aligns with popular search terms such as "BBB-permeable compounds" or "CNS drug design strategies." Furthermore, computational studies using molecular docking and QSAR modeling predict its affinity for neurotransmitter receptors, a subject of interest in mental health therapeutics.

In summary, 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)propanoic acid represents a convergence of synthetic innovation and biological relevance. Its applications span from medicinal chemistry to material science, addressing contemporary challenges in drug development and molecular design. As research progresses, this compound is poised to remain a focal point in discussions about next-generation therapeutics and functionalized amino acids.